molecular formula C9H8N2OS B8305428 1-(2-thienyl)-2-(1H-imidazol-1-yl)ethanone

1-(2-thienyl)-2-(1H-imidazol-1-yl)ethanone

Cat. No.: B8305428
M. Wt: 192.24 g/mol
InChI Key: ZVYIWDKBFWAAIY-UHFFFAOYSA-N
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Description

1-(2-thienyl)-2-(1H-imidazol-1-yl)ethanone is a useful research compound. Its molecular formula is C9H8N2OS and its molecular weight is 192.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H8N2OS

Molecular Weight

192.24 g/mol

IUPAC Name

2-imidazol-1-yl-1-thiophen-2-ylethanone

InChI

InChI=1S/C9H8N2OS/c12-8(9-2-1-5-13-9)6-11-4-3-10-7-11/h1-5,7H,6H2

InChI Key

ZVYIWDKBFWAAIY-UHFFFAOYSA-N

Canonical SMILES

C1=CSC(=C1)C(=O)CN2C=CN=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

As illustrated in the following diagram, the thienyl compounds of this invention can be prepared by an initial bromination of 2-acetylthiophene 1, and reacting the resulting bromo derivative 2 with imidazole to produce the 1-(2-thienyl)-2-(1H-imidazol-1-yl)ethanone 3. Reaction of compound 3 with N-methylhyroxylamine hydrochloride provides the 1-(2-thienyl)-2-(1H-imidazol-1-yl)-N-methylethanimine N-oxide 4 which is included in the subject matter of our co-pending application Ser. No. 900,856 filed Aug. 27, 1986 entitled "α-Substituted Ketonitrone Derivatives" whose disclosure is incorporated herein by reference. The nitrone compound 4 is then treated with styrene or an appropriate styrene (or allyl phenyl ether or alkyl phenyl thioether) derivative 5 to give a diastereomeric mixture of the desired cis- and trans-5-(phenyl, phenoxymethyl or phenylthiomethyl)-3-(2-thienyl)-3-(1H-imidazol-1-ylmethyl)-2-methylisoxazolidine 6. ##STR3##
[Compound]
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thienyl
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bromo
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